Cas no 1805285-38-4 (Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate)

• Product Name: Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate
• CAS No: 1805285-38-4
• MF: C₁₂H₁₂F₂N₂O₂
• MW: 254.232689857483
• CID: 4877035
• Update Time: 2025-07-17

Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate

• Inchi： 1S/C12H12F2N2O2/c1-3-18-10(17)5-8-4-9(6-15)16-11(7(8)2)12(13)14/h4,12H,3,5H2,1-2H3
• InChI Key： VARYAMPYIBDASP-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C=C(C#N)N=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.1
• Topological Polar Surface Area: 63

Additional information on Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate

Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate (CAS No. 1805285-38-4): A Comprehensive Overview

Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate (CAS No. 1805285-38-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for further exploration in drug development and biochemical studies.

The molecular structure of Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate consists of a pyridine core substituted with various functional groups. The presence of a cyano group at the 6-position, a difluoromethyl group at the 2-position, and a methyl group at the 3-position contributes to its distinct chemical profile. Additionally, the acetate ester moiety at the 4-position enhances its reactivity and potential utility in synthetic chemistry.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Among these, Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate stands out for its potential applications in addressing various therapeutic challenges.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The cyano group and difluoromethyl substituents are known to enhance binding affinity and metabolic stability, which are critical factors in drug design. Furthermore, the methyl group at the 3-position can be further modified to tailor the pharmacokinetic properties of the compound.

In recent years, there has been a surge in research focused on developing inhibitors targeting enzymes involved in cancer metabolism. Pyridine-based compounds have shown promise in this area, with several preclinical studies demonstrating their efficacy in inhibiting key enzymes such as kinases and cytochrome P450 enzymes. Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate has been identified as a potential lead compound in this context, warranting further investigation.

The synthesis of Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal catalysis and flow chemistry, have been employed to optimize yield and purity. These techniques not only enhance the efficiency of synthesis but also ensure scalability for industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions of Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate with biological targets. These studies provide insights into how modifications to the molecular structure can improve binding affinity and selectivity. Such information is crucial for designing next-generation drugs with enhanced therapeutic efficacy.

The pharmacological profile of this compound has been preliminarily assessed through in vitro and in vivo studies. Initial results suggest that it exhibits moderate activity against certain cancer cell lines, indicating its potential as an anticancer agent. Additionally, its ability to modulate enzyme activity suggests broader therapeutic applications, including anti-inflammatory and antimicrobial properties.

The future direction of research on Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate includes exploring its mechanisms of action and optimizing its pharmacokinetic properties. Collaborative efforts between synthetic chemists, biochemists, and clinicians will be essential in translating preclinical findings into clinical applications. This interdisciplinary approach is crucial for advancing drug discovery and development pipelines.

In conclusion, Ethyl 6-cyano-2-(difluoromethyl)-3-methylpyridine-4-acetate (CAS No. 1805285-38-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued research efforts will likely uncover additional applications for this compound, contributing to advancements in medicine and healthcare.